Cas no 1804194-06-6 (3-(3-Bromo-2-oxopropyl)-4-methylthiophenol)

• Product Name: 3-(3-Bromo-2-oxopropyl)-4-methylthiophenol
• CAS No: 1804194-06-6
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5008276
• Update Time: 2025-05-22

3-(3-Bromo-2-oxopropyl)-4-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-4-methylthiophenol

• Inchi： 1S/C10H11BrOS/c1-7-2-3-10(13)5-8(7)4-9(12)6-11/h2-3,5,13H,4,6H2,1H3
• InChI Key： QEHMUIJIYJHCSR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 3-(3-Bromo-2-oxopropyl)-4-methylthiophenol

3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol: A Comprehensive Overview

3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol (CAS No. 1804194-06-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic chemistry. The compound's structure features a thiophenol moiety substituted with a brominated oxoalkyl group, which imparts distinctive chemical properties and reactivity.

The synthesis of 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol involves a series of well-defined chemical reactions, often utilizing bromination and oxidation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various pathways to optimize the yield and purity of this compound, leveraging both traditional and modern synthetic strategies.

One of the most notable aspects of 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol is its role as an intermediate in the synthesis of bioactive molecules. Its brominated group serves as a reactive site for further functionalization, enabling the construction of complex molecular architectures. For instance, studies have demonstrated its utility in the preparation of antiviral agents and anticancer drugs, where the bromine atom can be replaced with other functional groups to enhance biological activity.

Recent research has also highlighted the importance of 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol in materials science. Its sulfur-containing moiety contributes to its potential applications in polymer chemistry, particularly in the development of thermally stable polymers. The compound's ability to undergo various polymerization reactions under controlled conditions has opened new avenues for its use in advanced materials.

In terms of pharmacological applications, 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol has shown promise as a precursor for drugs targeting specific biological pathways. For example, its derivatives have been investigated for their ability to inhibit enzymes involved in inflammation and oxidative stress. These findings underscore the compound's versatility and its potential to contribute to innovative therapeutic solutions.

The study of 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol has also benefited from advances in analytical techniques. Modern spectroscopic methods, such as NMR and mass spectrometry, have provided deeper insights into its structural properties and reactivity. These tools have been instrumental in confirming the compound's structure and elucidating its mechanistic behavior during chemical transformations.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties of 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol. Quantum mechanical calculations have revealed insights into its electronic structure, which are critical for predicting its reactivity and stability under various conditions. Such computational studies have complemented experimental work, providing a comprehensive understanding of this compound's behavior.

In conclusion, 3-(3-Bromo-2-Oxopropyl)-4-Methylthiophenol (CAS No. 1804194-06-6) stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new facets of this compound's potential, it is likely to play an increasingly important role in shaping future developments in organic chemistry and pharmacology.